Cas no 16866-52-7 (3,6-dichloropyridine-2-carbohydrazide)

3,6-Dichloropyridine-2-carbohydrazide is a versatile heterocyclic compound featuring a pyridine core substituted with two chlorine atoms at the 3- and 6-positions and a carbohydrazide functional group at the 2-position. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The dichloro substitution enhances electrophilic character, facilitating nucleophilic substitution reactions, while the carbohydrazide moiety offers chelating properties for metal complex formation. Its high purity and stability under standard conditions make it a reliable building block for researchers. The compound’s well-defined reactivity profile supports applications in medicinal chemistry and material science.

3,6-dichloropyridine-2-carbohydrazide structure

16866-52-7 structure

Product Name:3,6-dichloropyridine-2-carbohydrazide

CAS No:16866-52-7

MF:C₆H₅Cl₂N₃O

MW:206.029398679733

MDL:MFCD00593693

CID:2361619

PubChem ID:45278328

Update Time:2025-11-02

3,6-dichloropyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 3,6-dichloropyridine-2-carbohydrazide
- 3,6-DICHLOROPICOLINOHYDRAZIDE
- MFCD00593693
- SB86566
- AKOS027252410
- I11280
- AS-49527
- CS-0447918
- DTXSID10669905
- 16866-52-7
- MDL： MFCD00593693
- Inchi： 1S/C6H5Cl2N3O/c7-3-1-2-4(8)10-5(3)6(12)11-9/h1-2H,9H2,(H,11,12)
- InChI Key： FGBOJFXITSZYAA-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(N=C1C(NN)=O)Cl

Computed Properties

Exact Mass: 204.9809672g/mol
Monoisotopic Mass: 204.9809672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 68Å²

3,6-dichloropyridine-2-carbohydrazide Pricemore >>

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